3-Keto Fusidic Acid
3-Keto Fusidic Acid
Brand Name:
Vulcanchem
CAS No.:
4680-37-9
VCID:
VC0029950
InChI:
InChI=1S/C31H46O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-22,24-25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1
SMILES:
CC1C2CCC3(C(C2(CCC1=O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)O)C
Molecular Formula:
C₃₁H₄₆O₆
Molecular Weight:
514.69
3-Keto Fusidic Acid
CAS No.: 4680-37-9
Reference Standards
VCID: VC0029950
Molecular Formula: C₃₁H₄₆O₆
Molecular Weight: 514.69
CAS No. | 4680-37-9 |
---|---|
Product Name | 3-Keto Fusidic Acid |
Molecular Formula | C₃₁H₄₆O₆ |
Molecular Weight | 514.69 |
IUPAC Name | (2Z)-2-[(4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-11-hydroxy-4,8,10,14-tetramethyl-3-oxo-1,2,4,5,6,7,9,11,12,13,15,16-dodecahydrocyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid |
Standard InChI | InChI=1S/C31H46O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-22,24-25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1 |
SMILES | CC1C2CCC3(C(C2(CCC1=O)C)C(CC4C3(CC(C4=C(CCC=C(C)C)C(=O)O)OC(=O)C)C)O)C |
Synonyms | (4α,8α,9β,11α,13α,14β,16β,17Z)-16-(Acetyloxy)-11-hydroxy-3-oxo-29-nordammara-17(20),24-dien-21-oic Acid; 3-Oxofusidic Αcid; _x000B_ |
PubChem Compound | 75412572 |
Last Modified | Nov 11 2021 |
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